2-(4-benzoylphenoxy)-N-(4-methylcyclohexyl)acetamide

• Molecular Formula: C22H25NO3
• Molecular Weight: 351.4 g/mol
• IUPAC Name: 2-(4-benzoylphenoxy)-N-(4-methylcyclohexyl)acetamide
• InChI: InChI=1S/C22H25NO3/c1-16-7-11-19(12-8-16)23-21(24)15-26-20-13-9-18(10-14-20)22(25)17-5-3-2-4-6-17/h2-6,9-10,13-14,16,19H,7-8,11-12,15H2,1H3,(H,23,24)
• InChI Key: SQUICWHZPHIFGR-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(CC1)NC(=O)COC2=CC=C(C=C2)C(=O)C3=CC=CC=C3

Description

2-(4-benzoylphenoxy)-N-(4-methylcyclohexyl)acetamide is a member of benzophenones.

Scientific Research Applications

Anticonvulsant Activity

2-(4-Benzoylphenoxy)-N-(4-methylcyclohexyl)acetamide and similar compounds have been explored for their anticonvulsant activities. A study found that certain acetamides, such as racemic trans-2-(2,6-dimethylphenoxy)-N-(2-hydroxycyclohexyl)acetamide, exhibited significant effectiveness in reducing seizures in mice. This was attributed to the inhibition of voltage-gated sodium currents and enhancement of GABA effects (Pękala et al., 2011).

Photovoltaic Efficiency and Ligand-Protein Interactions

Benzothiazolinone acetamide analogs, structurally related to 2-(4-Benzoylphenoxy)-N-(4-methylcyclohexyl)acetamide, have shown potential in photovoltaic applications. They exhibit good light harvesting efficiency and free energy of electron injection, making them suitable for use in dye-sensitized solar cells. Additionally, molecular docking studies with Cyclooxygenase 1 (COX1) indicate potential ligand-protein interactions, suggesting their relevance in biochemical pathways (Mary et al., 2020).

Antitumor Activity

Derivatives of benzothiazole acetamide, similar to 2-(4-Benzoylphenoxy)-N-(4-methylcyclohexyl)acetamide, have been synthesized and tested for their antitumor activities. Some of these compounds demonstrated considerable anticancer activity against various cancer cell lines, highlighting their potential as therapeutic agents in oncology (Yurttaş et al., 2015).

Antibacterial Activities

A series of benzophenone fused azetidinone derivatives, structurally related to the compound , were synthesized and evaluated for their antimicrobial properties. These compounds showed significant inhibition against various bacterial and fungal strains, suggesting their potential as antibacterial and antifungal agents (Venkataravanappa et al., 2022).